molecular formula C11H18Cl2N4 B8538774 2,4-Bischloro-6-(2-ethylhexyl)imino-1,3,5-triazine

2,4-Bischloro-6-(2-ethylhexyl)imino-1,3,5-triazine

Cat. No.: B8538774
M. Wt: 277.19 g/mol
InChI Key: ORDSTAQUFOZMGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Bischloro-6-(2-ethylhexyl)imino-1,3,5-triazine is a useful research compound. Its molecular formula is C11H18Cl2N4 and its molecular weight is 277.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18Cl2N4

Molecular Weight

277.19 g/mol

IUPAC Name

4,6-dichloro-N-(2-ethylhexyl)-1,3,5-triazin-2-amine

InChI

InChI=1S/C11H18Cl2N4/c1-3-5-6-8(4-2)7-14-11-16-9(12)15-10(13)17-11/h8H,3-7H2,1-2H3,(H,14,15,16,17)

InChI Key

ORDSTAQUFOZMGW-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CC)CNC1=NC(=NC(=N1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of cyanuric chloride (0.2 mol, 36.8 g) in acetone (300 ml) is introduced dropwise into crushed ice (100 g) in a round-bottom flask, with vigorous stirring, followed by a solution of 2-ethylhexylamine in acetone (100 ml), while maintaining the temperature between 0° and 5° C., and finally a solution of sodium carbonate (11.2 g, 0.1 mol) in 300 ml of water. The mixture is left stirring for one hour at 0°-5° C. The oil is extracted with dichloromethane and the organic phase is washed with water and dried over sodium sulphate. After evaporation of the solvent, 2-(2-ethylhexylamino)-4,6-dichloro-s-triazine (52 g, yield=95%) having the following characteristics is obtained:
Quantity
36.8 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
11.2 g
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five
Name
Quantity
300 mL
Type
solvent
Reaction Step Six

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